3-Ethylpyridine
3-Ethylpyridine
3-Ethylpyridine is one of the key aroma components of cigar and cigarette smoke. It is also found in eggs, meat and meat products.
3-Ethylpyridine is a constituent of cigarette smoke.
3-Ethylpyridine, also known as beta-lutidine or fema 3394, belongs to the class of organic compounds known as pyridines and derivatives. Pyridines and derivatives are compounds containing a pyridine ring, which is a six-member aromatic heterocycle which consists of one nitrogen atom and five carbon atoms. 3-Ethylpyridine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, 3-ethylpyridine is primarily located in the cytoplasm. 3-Ethylpyridine is a caramel, citrus, and earthy tasting compound that can be found in alcoholic beverages, coffee and coffee products, fishes, and tea. This makes 3-ethylpyridine a potential biomarker for the consumption of these food products.
3-Ethylpyridine is a constituent of cigarette smoke.
3-Ethylpyridine, also known as beta-lutidine or fema 3394, belongs to the class of organic compounds known as pyridines and derivatives. Pyridines and derivatives are compounds containing a pyridine ring, which is a six-member aromatic heterocycle which consists of one nitrogen atom and five carbon atoms. 3-Ethylpyridine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, 3-ethylpyridine is primarily located in the cytoplasm. 3-Ethylpyridine is a caramel, citrus, and earthy tasting compound that can be found in alcoholic beverages, coffee and coffee products, fishes, and tea. This makes 3-ethylpyridine a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
536-78-7
VCID:
VC21100363
InChI:
InChI=1S/C7H9N/c1-2-7-4-3-5-8-6-7/h3-6H,2H2,1H3
SMILES:
CCC1=CN=CC=C1
Molecular Formula:
C7H9N
Molecular Weight:
107.15 g/mol
3-Ethylpyridine
CAS No.: 536-78-7
Cat. No.: VC21100363
Molecular Formula: C7H9N
Molecular Weight: 107.15 g/mol
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Specification
| Description | 3-Ethylpyridine is one of the key aroma components of cigar and cigarette smoke. It is also found in eggs, meat and meat products. 3-Ethylpyridine is a constituent of cigarette smoke. 3-Ethylpyridine, also known as beta-lutidine or fema 3394, belongs to the class of organic compounds known as pyridines and derivatives. Pyridines and derivatives are compounds containing a pyridine ring, which is a six-member aromatic heterocycle which consists of one nitrogen atom and five carbon atoms. 3-Ethylpyridine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, 3-ethylpyridine is primarily located in the cytoplasm. 3-Ethylpyridine is a caramel, citrus, and earthy tasting compound that can be found in alcoholic beverages, coffee and coffee products, fishes, and tea. This makes 3-ethylpyridine a potential biomarker for the consumption of these food products. |
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| CAS No. | 536-78-7 |
| Molecular Formula | C7H9N |
| Molecular Weight | 107.15 g/mol |
| IUPAC Name | 3-ethylpyridine |
| Standard InChI | InChI=1S/C7H9N/c1-2-7-4-3-5-8-6-7/h3-6H,2H2,1H3 |
| Standard InChI Key | MFEIKQPHQINPRI-UHFFFAOYSA-N |
| SMILES | CCC1=CN=CC=C1 |
| Canonical SMILES | CCC1=CN=CC=C1 |
| Boiling Point | 165.0 °C |
| Melting Point | -76.9 °C -76.9°C |
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